Cas no 1704073-71-1 ((4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid)

• Product Name: (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid
• CAS No: 1704073-71-1
• MF: C₂₉H₃₈BFN₂O₃Si
• MW: 520.518532276154
• MDL: MFCD28805768
• CID: 4674350
• Update Time: 2025-10-21

(4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid
• AM88244
• (4-((4-(2-((t-Butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid
• (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid

• MDL： MFCD28805768
• Inchi： 1S/C29H38BFN2O3Si/c1-29(2,3)37(26-10-6-4-7-11-26,27-12-8-5-9-13-27)36-21-20-32-16-18-33(19-17-32)23-24-14-15-25(30(34)35)22-28(24)31/h4-15,22,34-35H,16-21,23H2,1-3H3
• InChI Key： OLUFCDDNNJWYRI-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCN1CCN(CC2C=CC(B(O)O)=CC=2F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 659
• Topological Polar Surface Area: 56.2

Additional information on (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid

Introduction to (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 1704073-71-1 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid, encapsulates a complex structural framework that is designed to interact with biological targets in a highly specific manner. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its potential applications, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique properties. The presence of a tert-butyldiphenylsilyl moiety is particularly noteworthy, as it serves as a protecting group for alcohols and can enhance the stability of the molecule during synthetic processes. Additionally, the piperazin-1-yl group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets. The 3-fluorophenyl group adds another layer of complexity, influencing both the electronic properties and the binding affinity of the molecule.

Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in various applications, including catalysis and drug delivery. In this context, the boronic acid functional group in (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid can be leveraged to develop novel therapeutic agents that target specific biological pathways. Recent studies have demonstrated the potential of boronic acid-containing compounds as inhibitors of enzymes such as glycosidases and kinases, which are implicated in various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of tert-butyldiphenylsilyl protecting groups is particularly critical, as it helps to prevent unwanted side reactions that could compromise the integrity of the molecule. Additionally, the introduction of the piperazin-1-yl group requires careful consideration to ensure optimal solubility and bioavailability. These synthetic challenges highlight the importance of advanced chemical techniques and methodologies in the development of complex molecules like this one.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein-protein interactions (PPIs), which play a crucial role in many biological processes. The unique structural features of (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid, particularly its ability to form stable complexes with diols, make it an attractive candidate for PPI inhibition. Several studies have shown that boronic acid-containing compounds can disrupt PPIs by binding to specific residues on target proteins, thereby modulating their activity.

The potential applications of this compound extend beyond drug discovery into other areas such as materials science and nanotechnology. Boronic acids have been used to develop smart materials that can respond to environmental stimuli, such as changes in pH or temperature. The stability and reactivity of boronic acids make them ideal candidates for designing polymers and coatings with tailored properties. Additionally, their ability to form covalent bonds under mild conditions has been exploited in microarray technologies for diagnostics and genomics.

The use of computational methods has also played a significant role in understanding the behavior of this compound both in vitro and in vivo. Molecular modeling techniques have been employed to predict how the molecule interacts with biological targets at an atomic level. These studies have provided valuable insights into the structural features that contribute to its binding affinity and selectivity. Furthermore, computational simulations have helped researchers optimize synthetic routes and predict potential side effects before conducting experimental studies.

In conclusion, (4-((4-(2-((Tert-butyldiphenylsilyl)oxy)ethyl)piperazin-1-yl)methyl)-3-fluorophenyl)boronic acid is a multifaceted compound with significant potential applications in chemical biology and pharmaceutical research. Its complex structure, characterized by functional groups such as tert-butyldiphenylsilyl, piperazin-1-yl, and 3-fluorophenyl, makes it a versatile tool for developing novel therapeutic agents targeting various diseases. The ability of boronic acids to form stable complexes with diols further enhances its utility in drug discovery efforts aimed at modulating protein-protein interactions.

The continued exploration of this compound's properties through both experimental and computational methods will undoubtedly lead to new insights into its potential applications across multiple fields including medicine, materials science, and nanotechnology. As our understanding of molecular interactions grows more sophisticated so too does our ability to design molecules that can interact with biological systems in precise ways—ultimately leading towards more effective treatments for human diseases while also advancing our fundamental knowledge about life itself.